Cas no 57218-05-0 (Benzene, 1-(2-chloroethoxy)-3,5-dimethoxy-)
57218-05-0 structure
Product Name:Benzene, 1-(2-chloroethoxy)-3,5-dimethoxy-
CAS No:57218-05-0
MF:C10H13ClO3
MW:216.661422491074
CID:346118
PubChem ID:12298886
Update Time:2025-04-19
Benzene, 1-(2-chloroethoxy)-3,5-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(2-chloroethoxy)-3,5-dimethoxy-
- 1-(2-chloroethoxy)-3,5-dimethoxybenzene
- SCHEMBL9041156
- DTXSID20486089
- 57218-05-0
-
- Inchi: 1S/C10H13ClO3/c1-12-8-5-9(13-2)7-10(6-8)14-4-3-11/h5-7H,3-4H2,1-2H3
- InChI Key: LVVKCFGTIIHIHY-UHFFFAOYSA-N
- SMILES: ClCCOC1C=C(C=C(C=1)OC)OC
Computed Properties
- Exact Mass: 216.05539
- Monoisotopic Mass: 216.0553220g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- PSA: 27.69
Benzene, 1-(2-chloroethoxy)-3,5-dimethoxy- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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